Cas no 1486983-05-4 (1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid)

1486983-05-4 structure
Product name:1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:1486983-05-4
MF:C10H15N3O2
MW:209.245002031326
CID:5577894
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid
- 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-methylcyclohexyl)-
-
- Inchi: 1S/C10H15N3O2/c1-7-2-4-8(5-3-7)13-6-9(10(14)15)11-12-13/h6-8H,2-5H2,1H3,(H,14,15)
- InChI Key: PBYSKMHVNTXLSN-UHFFFAOYSA-N
- SMILES: N1(C2CCC(C)CC2)C=C(C(O)=O)N=N1
Computed Properties
- Exact Mass: 209.116
- Monoisotopic Mass: 209.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68A^2
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 405.8±37.0 °C(Predicted)
- pka: 3.33±0.50(Predicted)
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1908-3172-5g |
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid |
1486983-05-4 | 95%+ | 5g |
$1554.0 | 2023-09-07 | |
TRC | M131301-1g |
1-(4-methylcyclohexyl)-1h-1,2,3-triazole-4-carboxylic acid |
1486983-05-4 | 1g |
$ 750.00 | 2022-06-04 | ||
Life Chemicals | F1908-3172-10g |
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid |
1486983-05-4 | 95%+ | 10g |
$2176.0 | 2023-09-07 | |
TRC | M131301-100mg |
1-(4-methylcyclohexyl)-1h-1,2,3-triazole-4-carboxylic acid |
1486983-05-4 | 100mg |
$ 135.00 | 2022-06-04 | ||
Life Chemicals | F1908-3172-2.5g |
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid |
1486983-05-4 | 95%+ | 2.5g |
$1036.0 | 2023-09-07 | |
Chemenu | CM505827-1g |
1-(4-Methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylicacid |
1486983-05-4 | 97% | 1g |
$510 | 2022-09-29 | |
TRC | M131301-500mg |
1-(4-methylcyclohexyl)-1h-1,2,3-triazole-4-carboxylic acid |
1486983-05-4 | 500mg |
$ 475.00 | 2022-06-04 | ||
Life Chemicals | F1908-3172-1g |
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid |
1486983-05-4 | 95%+ | 1g |
$518.0 | 2023-09-07 | |
Life Chemicals | F1908-3172-0.25g |
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid |
1486983-05-4 | 95%+ | 0.25g |
$467.0 | 2023-09-07 | |
Life Chemicals | F1908-3172-0.5g |
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid |
1486983-05-4 | 95%+ | 0.5g |
$492.0 | 2023-09-07 |
1-(4-methylcyclohexyl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature
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Benjamin P. de Laune,Mariana J. Whitaker,Jose F. Marco,Michael F. Thomas,Frank J. Berry,Martin R. Lees,Colin Greaves J. Mater. Chem. C, 2017,5, 4985-4995
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Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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